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Compound of Interest

Compound Name: Mercuric cyanide

Cat. No.: B151634

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mercuric cyanide is a highly toxic and hazardous substance. All handling and
experimental procedures should be conducted by trained professionals in a controlled
laboratory setting with appropriate personal protective equipment and engineering controls.
This document is intended for informational purposes only and does not constitute a license to
operate.

Introduction

Mercuric cyanide, Hg(CN)z2, is a highly toxic inorganic compound that presents a dual threat
due to the combined toxicities of the mercuric ion (Hg2*) and the cyanide anion (CN7).[1] It is
an odorless, white crystalline solid that is soluble in polar solvents like water and alcohol.[2]
Historically, it has seen limited use in applications such as germicidal soaps, photography, and
as a catalyst in certain organic reactions, including the Koenigs-Knorr reaction for glycoside
synthesis.[2] Due to its extreme toxicity, its use is now highly restricted. This guide provides a
comprehensive overview of the technical data and safety information for mercuric cyanide,
with a focus on its chemical properties, toxicological profile, and relevant experimental
considerations.

Chemical and Physical Properties

Mercuric cyanide is a white, crystalline powder with a tetragonal crystal structure.[2][3] It is
sensitive to light and will darken over time.[2][3]
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Property Value Source
CAS Number 592-04-1 [2]
Molecular Formula C2HgN:2 [2]
Molar Mass 252.63 g/mol [2][4]
Appearance Colorless crystals or white 214
powder

Odor Odorless [2][4]
Density 3.996 g/cm?3 [2]
Melting Point 320 °C (decomposes) [2][4]

o 9.3 /100 mL at 14 °C; 53.9
Solubility in Water [2]
g/100 mL at 100 °C

Soluble in ethanol, methanol,
o ammonia, and glycerin; slightly
Solubility in Other Solvents _ , _ [2]
soluble in ether; insoluble in

benzene.[2]

Synthesis and Reactions
Synthesis

Several methods for the synthesis of mercuric cyanide have been reported. These reactions
should only be attempted by qualified professionals with appropriate safety measures in place.

Experimental Protocol: Synthesis from Mercuric Oxide and Hydrogen Cyanide
This is one of the primary methods for producing mercuric cyanide.
Reaction: HgO + 2 HCN - Hg(CN)z + H20[2]

Methodology:

e In a well-ventilated fume hood, a carefully weighed amount of mercuric oxide (HgO) is
suspended in water.
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A stoichiometric amount of aqueous hydrogen cyanide (HCN) is slowly added to the
suspension with constant stirring.

The reaction mixture is stirred until the mercuric oxide has completely reacted, resulting in a
clear solution of mercuric cyanide.

The water is then carefully evaporated under reduced pressure to crystallize the mercuric
cyanide.

The resulting crystals are collected by filtration, washed with a small amount of cold water,
and dried in a desiccator protected from light.

Alternative Synthesis Methods:

From Mercuric Sulfate and Potassium Ferrocyanide: Ka[Fe(CN)e] + 3 HgSO4 — 3 Hg(CN)2 +
2 K2S0a4 + FeS04[2]

Disproportionation of Mercurous Nitrate: Hg2(NOs)2 + 2 KCN - Hg + Hg(CN)2 + 2 KNO3[2]

Chemical Reactivity

Decomposition: When heated to its decomposition temperature of 320 °C, mercuric
cyanide breaks down to form cyanogen gas ((CN)z) and mercury.[2][4] It is also sensitive to
light and will gradually decompose upon exposure.[1][2]

Reaction with Acids: Mercuric cyanide reacts rapidly with acids to release highly toxic and
flammable hydrogen cyanide gas.[1][2]

Incompatibilities: It is incompatible with strong oxidizing agents, fluorine, magnesium, and
sodium nitrite.[5] Fusion with metal chlorates, perchlorates, nitrates, or nitrites can lead to a
violent explosion.[1]

Toxicological Profile

The toxicity of mercuric cyanide is a result of the combined actions of the mercuric ion and the

cyanide anion.[1]
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Parameter Value Species Route Source
LDso 33 mg/kg Mouse Oral [2]
LDso 2.7 mg/kg Dog Subcutaneous [2]
LDso 26 mg/kg Rat Oral [6]
Lethal Dose 200-300 mg (for

) Human Oral
(Human) cyanide salts)

Mechanism of Toxicity

The toxic effects of mercuric cyanide are twofold:

e Mercury Toxicity: The mercuric ion (Hg?*) has a high affinity for sulfhydryl (-SH) groups in
proteins and enzymes. This binding can disrupt numerous cellular processes, leading to
enzyme inhibition, oxidative stress, and mitochondrial dysfunction. The primary targets of
mercury toxicity are the nervous system and the kidneys.

o Cyanide Toxicity: The cyanide ion (CN~) is a potent inhibitor of cellular respiration. It binds to
the ferric (Fe3*) ion in cytochrome c oxidase, an essential enzyme in the mitochondrial
electron transport chain.[7][8] This inhibition blocks the utilization of oxygen by cells, leading
to "histotoxic hypoxia,” a condition where cells are unable to use oxygen even when it is
present in the blood.[7] This results in a rapid shift to anaerobic metabolism and the
production of lactic acid, leading to metabolic acidosis.[7] Tissues with high oxygen demand,
such as the brain and heart, are particularly vulnerable.

Mercuric Cyanide

(Hg(CN)2)

Inhibition of Electron
Transport Chain

" inds to Sulfhydryl Groups Enzyme Inhibition & Cellular Damage
Mercuric lon (Hg?*) (-SH) in Proteins Protein Denaturation Oxidative Stress (Kidney, Nervous System)
Dissociates "
. 7 Binds to Fe3* Cytochrome ¢ Oxidase Blockage of Aerobic A 9 q
G m (@) (in Mitochondria) ATP Production Histotoxic Hypoxia

Click to download full resolution via product page

Dual toxicity mechanism of mercuric cyanide.
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Toxicokinetics

Mercuric cyanide can be absorbed through inhalation of dust, ingestion, and dermal contact.
[1][9] Once absorbed, it is rapidly distributed throughout the body. The mercuric ion can be
oxidized in tissues and tends to accumulate in the kidneys. Cyanide is primarily metabolized in
the liver by the enzyme rhodanese, which converts it to the less toxic thiocyanate, which is then
excreted in the urine.[7]

Analytical Methods

The analysis of mercuric cyanide in environmental and biological samples is challenging due
to the presence of both mercury and cyanide. Various methods are employed for their
detection.

Experimental Protocol: Total Cyanide Analysis by Distillation and Spectrophotometry
This is a common, albeit time-consuming, method for determining total cyanide content.
Methodology:

o Sample Preparation: A known volume or weight of the sample is placed in a distillation flask.
The sample is acidified to convert cyanide salts to hydrogen cyanide gas.

« Distillation: The sample is heated, and the liberated hydrogen cyanide gas is passed through
a condenser and collected in a sodium hydroxide absorbing solution.

o Colorimetric Analysis: A portion of the absorbing solution is treated with a chlorinating agent
(e.g., chloramine-T) to convert cyanide to cyanogen chloride.

» Pyridine-barbituric acid reagent is then added, which reacts with the cyanogen chloride to
form a colored complex.

e The absorbance of the colored solution is measured using a spectrophotometer, and the
cyanide concentration is determined by comparison to a calibration curve prepared from
known standards.

Modern Analytical Techniques:
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More advanced and automated methods are now available for cyanide analysis, including:

e Flow Injection Analysis (FIA): This technique can provide rapid and sensitive measurements
of cyanide.[10]

¢ lon Chromatography: This can be used to separate and quantify different metal-cyanide
complexes.

e Cold Vapor Atomic Absorption/Fluorescence Spectroscopy: These are standard methods for
the determination of mercury.
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Workflow for total cyanide analysis.
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Safety and Handling

Due to its high toxicity, stringent safety precautions are mandatory when handling mercuric

cyanide.

o Engineering Controls: Work should be conducted in a certified chemical fume hood to
prevent inhalation of dust or hydrogen cyanide gas that may be released.

o Personal Protective Equipment (PPE): This includes a lab coat, chemical-resistant gloves
(neoprene or nitrile), and splash-proof goggles or a face shield.[9] In situations where dust
may be generated, a respirator with appropriate cartridges for mercury vapor and acid gases
should be worn.

o Storage: Store in a cool, dry, well-ventilated area, away from light, acids, and incompatible
materials.[5] Keep containers tightly closed and clearly labeled. The storage area should be
secure and accessible only to authorized personnel.

o Spills: In the event of a spill, the area should be evacuated. Cleanup should only be
performed by trained personnel wearing appropriate PPE. Use a mercury spill kit or a
specialized vacuum cleaner with a charcoal filter to collect the spilled material. Do not use
water to clean up spills, as this can promote the release of hydrogen cyanide.

» Disposal: Mercuric cyanide and any contaminated materials must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.

First Aid Measures

Immediate medical attention is critical in case of exposure to mercuric cyanide.

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and able to swallow, rinse
their mouth with water. Seek immediate medical attention. A cyanide antidote kit should be
available and administered by trained medical personnel.

Environmental Fate

Mercuric cyanide is highly toxic to aquatic life.[9] It is soluble in water and can be mobile in
the environment.[6] In aquatic systems, mercury can be methylated by microorganisms to form
the even more toxic and bioaccumulative methylmercury. Both mercury and cyanide can persist
in the environment and pose a long-term risk to ecosystems.[11][12]

Conclusion

Mercuric cyanide is an extremely hazardous substance that requires careful handling and a
thorough understanding of its properties. Its dual toxicity, arising from both the mercuric ion and
the cyanide anion, makes it a significant health and environmental risk. Researchers, scientists,
and drug development professionals who may encounter this compound must be well-versed in
its toxicology and adhere to strict safety protocols to prevent exposure and mitigate risks.
Continued research into its environmental fate and the development of rapid and accurate
analytical methods are crucial for managing the risks associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. MERCURIC CYANIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 2. Mercury(ll) cyanide - Wikipedia [en.wikipedia.org]

3. taylorandfrancis.com [taylorandfrancis.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b151634?utm_src=pdf-body
https://cameochemicals.noaa.gov/chris/MCN.pdf
https://www.fishersci.com/store/msds?partNumber=AC196905000&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5506515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3514463/
https://www.benchchem.com/product/b151634?utm_src=pdf-body
https://www.benchchem.com/product/b151634?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/3829
https://en.wikipedia.org/wiki/Mercury(II)_cyanide
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Toxicology/Mercury_cyanide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Mercuric cyanide | Hg(CN)2 | CID 11591 - PubChem [pubchem.ncbi.nim.nih.gov]
o 5. researchgate.net [researchgate.net]

e 6. fishersci.com [fishersci.com]

o 7. litfl.com [litfl.com]

¢ 8. Cyanide and Cyanogenic Compounds—Toxicity, Molecular Targets, and Therapeutic
Agents - PMC [pmc.ncbi.nim.nih.gov]

e 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
e 10. deqg.nc.gov [deg.nc.gov]

e 11. Cyanides in the environment—analysis—problems and challenges - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. Fate and Transport of Mercury in Environmental Media and Human Exposure - PMC
[pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Mercuric Cyanide (CAS No. 592-04-1): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151634#mercuric-cyanide-cas-number-592-04-1-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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